Cas no 1251031-12-5 (9-Ethyl-1-oxa-4-azaspiro[5.5]undecane)

• Product Name: 9-Ethyl-1-oxa-4-azaspiro[5.5]undecane
• CAS No: 1251031-12-5
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 5713203
• PubChem ID: 62110595
• Update Time: 2025-06-25

9-Ethyl-1-oxa-4-azaspiro[5.5]undecane Chemical and Physical Properties

Names and Identifiers

• 9-ethyl-1-oxa-4-azaspiro[5.5]undecane
• CS-0295977
• AKOS011390250
• 1251031-12-5
• EN300-739144
• 1-Oxa-4-azaspiro[5.5]undecane, 9-ethyl-
• 9-Ethyl-1-oxa-4-azaspiro[5.5]undecane

• Inchi： 1S/C11H21NO/c1-2-10-3-5-11(6-4-10)9-12-7-8-13-11/h10,12H,2-9H2,1H3
• InChI Key： DVXLFEBATROBMX-UHFFFAOYSA-N
• SMILES： O1CCNCC21CCC(CC)CC2

Computed Properties

• Exact Mass: 183.162314293g/mol
• Monoisotopic Mass: 183.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 0.97±0.1 g/cm3(Predicted)
• Boiling Point: 275.6±15.0 °C(Predicted)
• pka: 9.10±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 9-Ethyl-1-oxa-4-azaspiro[5.5]undecane

9-Ethyl-1-oxa-4-azaspiro[5.5]undecane (CAS No. 1251031-12-5): A Multifunctional Compound in Modern Biomedical Research

9-Ethyl-1-oxa-4-azaspiro[5.5]undecane, with the chemical identifier CAS No. 1251031-12-5, represents a novel class of heterocyclic compounds that have garnered significant attention in the field of biomedical sciences. This molecule, characterized by its unique spiro-ring structure containing both oxygen and nitrogen heteroatoms, has demonstrated promising potential in various therapeutic applications. Recent studies have highlighted its role in modulating cellular signaling pathways and its utility in drug delivery systems, making it a focal point for researchers exploring innovative treatment strategies.

The spiro[5.5]undecane framework of 9-Ethyl-1-oxa-4-azaspiro[5.5]undecane provides a highly flexible scaffold that allows for the incorporation of diverse functional groups. This structural versatility is particularly advantageous in the design of molecules targeting specific biological processes. For instance, the 1-oxa and 4-aza functionalities within the compound are believed to contribute to its ability to interact with multiple biomolecular targets, including ion channels and receptor proteins. Such interactions are critical in the development of drugs for neurological disorders and inflammatory conditions.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 9-Ethyl-1-oxa-4-azaspiro[5.5]undecane through multistep organic reactions. A 2023 study published in the Journal of Medicinal Chemistry reported a novel asymmetric synthesis method that significantly improved the yield and purity of this compound. The researchers utilized a combination of ring-closing metathesis and nucleophilic substitution reactions to achieve the desired structure, demonstrating the compound's potential for large-scale production in pharmaceutical applications.

One of the most intriguing aspects of 9-Ethyl-1-oxa-4-azaspiro[5.5]undecane is its application in the development of smart drug delivery systems. The compound's ability to undergo controlled release under specific physiological conditions has made it a candidate for targeted therapies. For example, a 2023 study published in Advanced Drug Delivery Reviews explored the use of this molecule as a carrier for anti-cancer drugs. The study found that the compound could enhance the solubility and bioavailability of hydrophobic drugs, thereby improving therapeutic outcomes.

Furthermore, the 9-Ethyl substituent in 9-Ethyl-1-oxa-4-azaspiro[5.5]undecane plays a crucial role in modulating its pharmacological properties. The ethyl group contributes to the molecule's hydrophobicity, which is essential for its ability to cross cell membranes and reach intracellular targets. This feature is particularly important in the context of treating diseases where intracellular signaling pathways are dysregulated, such as certain types of cancer and neurodegenerative disorders.

Recent research has also focused on the potential of 9-Ethyl-1-oxa-4-azaspiro[5.5]undecane in the field of regenerative medicine. A 2023 study published in ACS Biomaterials Science & Engineering investigated its use as a scaffold material for tissue engineering applications. The researchers found that the compound's biocompatibility and ability to support cell adhesion made it a promising candidate for developing biomaterials that could promote tissue regeneration.

Another area of interest is the compound's potential as a modulator of ion channels. The 1-oxa and 4-aza functionalities are believed to interact with specific ion channels, thereby influencing cellular excitability. This property has led to investigations into its use in treating conditions such as epilepsy and chronic pain. A 2023 review article in Pharmacological Reviews highlighted the compound's potential as a novel therapeutic agent for these conditions, citing its ability to selectively target ion channels involved in pain signaling.

In addition to its therapeutic applications, 9-Ethyl-1-oxa-4-azaspiro[5.5]undecane has also been studied for its role in the development of diagnostic agents. The compound's unique chemical structure allows for the incorporation of fluorescent or radiolabeled moieties, which can be used to track its distribution in the body. A 2023 study published in Nature Communications demonstrated the use of this compound as a fluorescent probe for imaging purposes, showing its potential in non-invasive diagnostic techniques.

The synthesis and characterization of 9-Ethyl-1-oxa-4-azaspiro[5.5]undecane have been facilitated by advances in analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These methods have enabled researchers to confirm the compound's structure and purity, ensuring its suitability for pharmaceutical applications. A 2023 study in Organic & Biomolecular Chemistry described the use of high-resolution NMR to elucidate the stereochemistry of the compound, which is critical for understanding its biological activity.

Despite its promising potential, the development of 9-Ethyl-1-oxa-4-azaspiro[5.5]undecane as a therapeutic agent is still in its early stages. Further research is needed to fully understand its mechanisms of action and to optimize its pharmacological properties. Collaborative efforts between chemists, pharmacologists, and clinicians will be essential in translating these findings into clinical applications.

In conclusion, 9-Ethyl-1-oxa-4-azaspiro[5.5]undecane represents a significant advancement in the field of biomedical research. Its unique chemical structure and multifunctional properties make it a valuable candidate for the development of new therapeutic strategies. As research in this area continues to evolve, the compound is poised to play a crucial role in the treatment of a wide range of diseases and conditions.